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Compound of Interest

Compound Name: TAS4464

CAS No.: 1848959-10-3

Cat. No.: B15615864

Get Quote

Technical Support Center: TAS4464
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with TAS4464
(sivopixant).

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for TAS4464?

A1: TAS4464 is a selective, potent, and orally bioavailable antagonist of the P2X3 receptor,

and also has activity against the P2X2/3 heterotrimer receptor. These receptors are ATP-gated

ion channels located on sensory nerve fibers, including the vagal C-fibers that innervate the

airways. By blocking these receptors, TAS4464 inhibits the signaling cascade that leads to

cough hypersensitivity and the urge to cough.

Q2: Are there any established biomarkers to predict patient sensitivity to TAS4464?

A2: Currently, there are no publicly disclosed, validated biomarkers for predicting patient

sensitivity or response to TAS4464. Clinical trials have focused on patient-reported outcomes
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and objective measures like cough frequency to determine efficacy. However, potential areas of

investigation for biomarkers could include the expression levels of P2X3 and P2X2/3 receptors

in relevant tissues or the presence of specific inflammatory mediators.

Q3: My in-vitro assay using TAS4464 is showing inconsistent results. What are some common

troubleshooting steps?

A3: Inconsistent results in in-vitro assays with TAS4464 can arise from several factors. Here

are some troubleshooting steps:

Compound Stability: Ensure the proper storage and handling of the TAS4464 compound to

prevent degradation. Prepare fresh solutions for each experiment and verify the solvent

compatibility with your cell line or assay system.

Cell Line Integrity: If using a cell line expressing P2X3 or P2X2/3 receptors, regularly verify

the expression levels using techniques like qPCR or Western blot. Passage number can

affect receptor expression.

Agonist Concentration: The concentration of the P2X receptor agonist (e.g., ATP or a,β-

methylene ATP) used to stimulate the cells is critical. Ensure you are using a concentration

that elicits a robust and reproducible response in your positive controls.

Assay Conditions: Factors such as pH, temperature, and incubation times can significantly

impact the activity of ion channels. Optimize and standardize these conditions across all

experiments.

Q4: What is the rationale for targeting the P2X3 receptor for chronic cough?

A4: The rationale stems from the role of extracellular ATP as a signaling molecule in airway

inflammation and sensitization of sensory nerves. In conditions of inflammation or injury,

damaged cells release ATP into the extracellular space. This ATP then binds to P2X3 and

P2X2/3 receptors on vagal afferent C-fibers in the airways, leading to depolarization, action

potential generation, and the sensation of an urge to cough. In refractory chronic cough, this

pathway is believed to be hyper-sensitized. TAS4464, by blocking these receptors, aims to

reduce this hypersensitivity and, consequently, the frequency of coughing.
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Quantitative Data Summary
The following table summarizes key quantitative data from clinical trials of TAS4464.

Parameter Value Study/Source

Primary Indication Refractory Chronic Cough Clinical Trials (Phase 2)

Mechanism of Action
P2X3 and P2X2/3 Receptor

Antagonist
Preclinical and Clinical Studies

Reported Efficacy

Significant reduction in hourly

cough frequency compared to

placebo

Phase 2b Clinical Trial

Common Adverse Events Taste-related side effects Clinical Trials

Oral Bioavailability Orally bioavailable Preclinical Studies

Experimental Protocols
Protocol: Immunohistochemistry (IHC) for P2X3 Receptor Expression in Airway Tissue

This protocol provides a general framework for assessing the expression of the P2X3 receptor

in airway tissue, a key experiment for understanding the target of TAS4464.

Tissue Preparation:

Obtain formalin-fixed, paraffin-embedded (FFPE) airway tissue sections (5 µm thickness).

Deparaffinize the sections in xylene and rehydrate through a graded series of ethanol to

distilled water.

Antigen Retrieval:

Perform heat-induced epitope retrieval using a citrate buffer (pH 6.0) in a pressure cooker

or water bath at 95-100°C for 20-30 minutes.

Allow slides to cool to room temperature.
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Immunostaining:

Block endogenous peroxidase activity with a 3% hydrogen peroxide solution for 10

minutes.

Wash sections with a wash buffer (e.g., PBS with 0.05% Tween-20).

Block non-specific antibody binding with a blocking serum (e.g., 5% normal goat serum)

for 1 hour at room temperature.

Incubate the sections with a primary antibody specific for the P2X3 receptor (diluted

according to manufacturer's instructions) overnight at 4°C.

Wash sections extensively with wash buffer.

Incubate with a biotinylated secondary antibody for 1 hour at room temperature.

Wash sections and then incubate with a streptavidin-horseradish peroxidase (HRP)

conjugate for 30 minutes.

Detection and Visualization:

Develop the signal using a chromogen such as 3,3'-diaminobenzidine (DAB), which

produces a brown precipitate at the site of the antigen.

Counterstain the sections with hematoxylin to visualize cell nuclei.

Dehydrate the sections, clear in xylene, and mount with a coverslip.

Analysis:

Examine the slides under a microscope to assess the localization and intensity of P2X3

receptor staining in different cell types within the airway tissue.

Visualizations
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Caption: Mechanism of action of TAS4464 in the cough reflex pathway.
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Caption: A hypothetical workflow for biomarker discovery for TAS4464.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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